2-(4-ethoxyphenyl)-N'-4H-1,2,4-triazol-4-ylethanimidamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N'-(1,2,4-triazol-4-yl)ethanimidamide
• InChI: InChI=1S/C12H15N5O/c1-2-18-11-5-3-10(4-6-11)7-12(13)16-17-8-14-15-9-17/h3-6,8-9H,2,7H2,1H3,(H2,13,16)
• InChI Key: KWAMYJYWSYRMKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=NN2C=NN=C2)N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C/C(=N/N2C=NN=C2)/N
• Molecular Formula: C12H15N5O
• Molecular Weight: 245.28 g/mol

Description

2-(4-ethoxyphenyl)-N'-4H-1,2,4-triazol-4-ylethanimidamide is a chemical compound with potential applications in scientific research. This compound is also known by its chemical name, ETYA. ETYA belongs to the family of imidazole derivatives, which have been found to exhibit a wide range of biological activities. In

Scientific Research Applications

ETYA has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In particular, ETYA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and is overexpressed in many types of cancer. ETYA has also been found to protect neurons from oxidative stress, which is believed to contribute to the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of ETYA is not fully understood, but it is believed to involve the inhibition of COX-2 activity and the modulation of oxidative stress pathways. COX-2 is an enzyme that is involved in the production of prostaglandins, which are signaling molecules that play a role in inflammation. By inhibiting COX-2 activity, ETYA may reduce inflammation and the production of prostaglandins. ETYA has also been found to modulate the activity of several antioxidant enzymes, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
ETYA has been found to exhibit a range of biochemical and physiological effects in laboratory experiments. In addition to its anti-inflammatory and neuroprotective properties, ETYA has been shown to inhibit the growth of cancer cells in vitro and in vivo. ETYA has also been found to reduce the production of reactive oxygen species (ROS), which are molecules that can damage cells and contribute to the development of diseases such as cancer and neurodegeneration.

Advantages and Limitations for Lab Experiments

ETYA has several advantages for laboratory experiments. It is a relatively stable compound that can be synthesized in high purity and yield. ETYA has also been found to exhibit low toxicity in animal studies, which suggests that it may be safe for use in humans. However, ETYA has several limitations for laboratory experiments. It is a relatively new compound that has not been extensively studied, and its mechanism of action is not fully understood. ETYA may also have off-target effects that could complicate its use in laboratory experiments.

Future Directions

There are several future directions for research on ETYA. One area of interest is the development of ETYA derivatives with improved potency and selectivity for COX-2 inhibition. Another area of interest is the exploration of ETYA's potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of ETYA and to identify any potential off-target effects. Overall, ETYA has the potential to be a valuable tool for scientific research, and further studies are needed to fully explore its biological activities.

Synthesis Methods

ETYA can be synthesized by the reaction of 4-ethoxybenzaldehyde with 4-amino-1,2,4-triazole in the presence of acetic acid and glacial acetic acid. The resulting product is then reacted with ethyl isocyanate to form ETYA. The synthesis of ETYA has been reported in several scientific publications, and the purity and yield of the compound can be optimized by adjusting the reaction conditions.